Cas no 2803755-49-7 (Tert-butyl 7-(hydroxymethyl)-1-azaspiro[3.5]nonane-1-carboxylate)

• Product Name: Tert-butyl 7-(hydroxymethyl)-1-azaspiro[3.5]nonane-1-carboxylate
• CAS No: 2803755-49-7
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5922650
• PubChem ID: 154733345
• Update Time: 2025-06-09

Tert-butyl 7-(hydroxymethyl)-1-azaspiro[3.5]nonane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• t-Butyl 7-(hydroxymethyl)-1-azaspiro[3.5]nonane-1-carboxylate
• tert-butyl 7-(hydroxymethyl)-1-azaspiro[3.5]nonane-1-carboxylate
• D95228
• 2803755-49-7
• EN300-37443736
• SY275675
• EN300-26666167
• tert-butyl (4r,7r)-7-(hydroxymethyl)-1-azaspiro[3.5]nonane-1-carboxylate
• 2413883-70-0
• Tert-butyl7-(hydroxymethyl)-1-azaspiro[3.5]nonane-1-carboxylate
• AS-79795
• MFCD32869287
• 1-Boc-7-(hydroxymethyl)-1-azaspiro[3.5]nonane
• CS-0309747
• Tert-butyl 7-(hydroxymethyl)-1-azaspiro[3.5]nonane-1-carboxylate

• Inchi： 1S/C14H25NO3/c1-13(2,3)18-12(17)15-9-8-14(15)6-4-11(10-16)5-7-14/h11,16H,4-10H2,1-3H3
• InChI Key： XQJHVBXNOVTXFY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC21CCC(CO)CC2)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 7-(hydroxymethyl)-1-azaspiro[3.5]nonane-1-carboxylate

Tert-butyl 7-(hydroxymethyl)-1-azaspiro[3.5]nonane-1-carboxylate (CAS No. 2803755-49-7): An Overview

Tert-butyl 7-(hydroxymethyl)-1-azaspiro[3.5]nonane-1-carboxylate (CAS No. 2803755-49-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azaspiro compounds, which are known for their diverse biological activities and structural flexibility. The presence of a hydroxymethyl group and a tert-butyl ester moiety adds to its chemical diversity and functional versatility.

The structure of Tert-butyl 7-(hydroxymethyl)-1-azaspiro[3.5]nonane-1-carboxylate consists of a spirocyclic framework with a seven-membered ring and a five-membered ring connected through a common carbon atom. The hydroxymethyl group attached to the seven-membered ring provides a potential site for further chemical modifications, while the tert-butyl ester moiety enhances the lipophilicity and stability of the compound. These structural features make it an attractive candidate for drug development, particularly in areas such as central nervous system (CNS) disorders and metabolic diseases.

Recent studies have explored the biological activities of Tert-butyl 7-(hydroxymethyl)-1-azaspiro[3.5]nonane-1-carboxylate in various cellular and animal models. One notable application is its potential as a neuroprotective agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant neuroprotective effects against oxidative stress and neuroinflammation, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, Tert-butyl 7-(hydroxymethyl)-1-azaspiro[3.5]nonane-1-carboxylate has also been investigated for its anti-inflammatory and antioxidant activities. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines and reactive oxygen species (ROS) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of Tert-butyl 7-(hydroxymethyl)-1-azaspiro[3.5]nonane-1-carboxylate have also been studied to evaluate its suitability for clinical applications. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability, moderate plasma protein binding, and a reasonable half-life. These characteristics make it an attractive candidate for further development as an orally available therapeutic agent.

Furthermore, the safety profile of Tert-butyl 7-(hydroxymethyl)-1-azaspiro[3.5]nonane-1-carboxylate has been assessed in several preclinical toxicity studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for clinical translation.

In conclusion, Tert-butyl 7-(hydroxymethyl)-1-azaspiro[3.5]nonane-1-carboxylate (CAS No. 2803755-49-7) is a promising compound with a unique structure and diverse biological activities. Its potential as a neuroprotective, anti-inflammatory, and antioxidant agent makes it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications, paving the way for its potential use in treating various diseases.